Cas no 141811-44-1 (2-(ethanesulfonyl)acetic acid)

2-(Ethanesulfonyl)acetic acid is a sulfone-containing carboxylic acid with the molecular formula C₄H₈O₄S. This compound features both a sulfonyl and a carboxyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive sites enable participation in condensation, nucleophilic substitution, and other key transformations. The ethanesulfonyl moiety enhances stability and solubility in polar solvents, while the acetic acid group facilitates further derivatization. This product is particularly useful in medicinal chemistry for the development of sulfone-based bioactive molecules. Its well-defined structure and consistent purity ensure reliable performance in research and industrial processes. Storage under anhydrous conditions is recommended to maintain stability.
2-(ethanesulfonyl)acetic acid structure
2-(ethanesulfonyl)acetic acid structure
Product Name:2-(ethanesulfonyl)acetic acid
CAS No:141811-44-1
MF:C4H8O4S
MW:152.168920516968
CID:1073858
PubChem ID:21407722
Update Time:2025-05-28

2-(ethanesulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Ethylsulfonyl)acetic acid
    • (Ethylsulfonyl)acetic acid
    • (ethylsulfonyl)acetic acid(SALTDATA: FREE)
    • 2-ethylsulfonylacetic acid
    • (ethanesulfonyl)acetic acid
    • 2-(ethanesulfonyl)acetic acid
    • 2-ethylsulphonylacetic acid
    • Aethansulfonyl-essigsaeure
    • Aethyl-carboxymethyl-sulfon
    • Aethylsulfonessigsaeure
    • Acetic acid, 2-(ethylsulfonyl)-
    • 4233AD
    • STK503096
    • SY028838
    • Z803145606
    • AKOS000192999
    • ALBB-004312
    • SCHEMBL7638652
    • MFCD09864550
    • CS-11723
    • EN300-53395
    • DTXSID50613265
    • AC1450
    • AB01005611-01
    • AB01005611-03
    • A885394
    • DB-085405
    • 141811-44-1
    • Z295402464
    • CS-0146919
    • NCGC00336472-01
    • MDL: MFCD09864550
    • Inchi: 1S/C4H8O4S/c1-2-9(7,8)3-4(5)6/h2-3H2,1H3,(H,5,6)
    • InChI Key: XTKCDFOXCDJUGE-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)(CC)(=O)=O

Computed Properties

  • Exact Mass: 152.01400
  • Monoisotopic Mass: 152.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.38
  • Melting Point: NA
  • Boiling Point: 399.5°C at 760 mmHg
  • Flash Point: 195.4°C
  • Refractive Index: 1.474
  • PSA: 79.82000
  • LogP: 0.58650
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

2-(ethanesulfonyl)acetic acid Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-(ethanesulfonyl)acetic acid Pricemore >>

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2-(ethanesulfonyl)acetic acid Production Method

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